molecular formula C12H18N2O2 B8448049 N-ethyl-2-methyl-2-(4-nitrophenyl)propan-1-amine

N-ethyl-2-methyl-2-(4-nitrophenyl)propan-1-amine

Cat. No. B8448049
M. Wt: 222.28 g/mol
InChI Key: YZBWGZOQJRHPSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-ethyl-2-methyl-2-(4-nitrophenyl)propan-1-amine is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-ethyl-2-methyl-2-(4-nitrophenyl)propan-1-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-ethyl-2-methyl-2-(4-nitrophenyl)propan-1-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-ethyl-2-methyl-2-(4-nitrophenyl)propan-1-amine

Molecular Formula

C12H18N2O2

Molecular Weight

222.28 g/mol

IUPAC Name

N-ethyl-2-methyl-2-(4-nitrophenyl)propan-1-amine

InChI

InChI=1S/C12H18N2O2/c1-4-13-9-12(2,3)10-5-7-11(8-6-10)14(15)16/h5-8,13H,4,9H2,1-3H3

InChI Key

YZBWGZOQJRHPSH-UHFFFAOYSA-N

Canonical SMILES

CCNCC(C)(C)C1=CC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 250 mL round bottom flask was charged 2-methyl-2-(4-nitrophenyl)propanal (2.00 g, 10.4 mmol), absolute ethanol (30 mL), ethyl amine solution (20.7 mL, 1M in THF). Titanium isopropoxide (6.2 mL, 20.7 mmol) was added and the mixture was stirred at ambient temperature for 1 h. Sodium borohydride (1.17 g, 31 mmol) was added and the reaction stirred for an additional 1 h. The reaction was quenched by pouring into 10% ammonium hydroxide solution (25 mL), ethyl acetate was added and the solids were removed by filtration, the pad was washed once with ethyl acetate and the solvent was concentrated in vacuo to give N-ethyl-2-methyl-2-(4-nitrophenyl)propan-1-amine (2.25 g, 98%). LC/MS (ESI+) 223 (M+H)+.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
20.7 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.17 g
Type
reactant
Reaction Step Two
Quantity
6.2 mL
Type
catalyst
Reaction Step Three

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